Cas no 2228718-49-6 (1-4-(dimethylamino)butylcyclopropan-1-ol)

• Product Name: 1-4-(dimethylamino)butylcyclopropan-1-ol
• CAS No: 2228718-49-6
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6173065
• PubChem ID: 165625473
• Update Time: 2025-10-29

1-4-(dimethylamino)butylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-4-(dimethylamino)butylcyclopropan-1-ol
• 1-[4-(dimethylamino)butyl]cyclopropan-1-ol
• EN300-1768033
• 2228718-49-6

• Inchi： 1S/C9H19NO/c1-10(2)8-4-3-5-9(11)6-7-9/h11H,3-8H2,1-2H3
• InChI Key： WIYQFJYSUVHEKM-UHFFFAOYSA-N
• SMILES： OC1(CCCCN(C)C)CC1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-4-(dimethylamino)butylcyclopropan-1-ol

Introduction to 1-4-(dimethylamino)butylcyclopropan-1-ol (CAS No. 2228718-49-6)

1-4-(dimethylamino)butylcyclopropan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2228718-49-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclopropanetricyclic core substituted with a dimethylamino butyl chain at the 4-position, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents. The cyclopropane ring, known for its strained geometry, introduces rigidity into the molecular framework, which can influence both the conformational dynamics and binding affinity of the compound in biological systems.

The dimethylamino moiety attached to the butyl side chain enhances the compound's nucleophilicity and potential for hydrogen bonding interactions. This feature is particularly relevant in drug design, where such functional groups are often incorporated to improve solubility, metabolic stability, and target specificity. The combination of these structural elements makes 1-4-(dimethylamino)butylcyclopropan-1-ol a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their ability to modulate biological pathways through unique steric and electronic effects. The strained three-membered ring of cyclopropane can undergo ring-opening reactions under certain conditions, leading to the formation of linear alkenes or other functionalized derivatives. This reactivity has been exploited in synthetic chemistry to construct complex molecular architectures with precision. The presence of the dimethylamino group in 1-4-(dimethylamino)butylcyclopropan-1-ol not only contributes to its chemical diversity but also opens up possibilities for further derivatization via nucleophilic substitution or elimination reactions.

From a pharmacological perspective, the structural features of 1-4-(dimethylamino)butylcyclopropan-1-ol suggest potential applications in the design of small-molecule inhibitors or modulators targeting enzymes or receptors involved in disease pathways. For instance, the cyclopropane ring might interact with specific pockets in protein active sites, while the dimethylamino group could form hydrogen bonds with polar residues. Such interactions could be harnessed to develop drugs with enhanced binding affinity and selectivity. Additionally, the butyl chain provides a hydrophobic anchor that can be tailored to optimize pharmacokinetic properties such as oral bioavailability and tissue distribution.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular modeling studies for drug discovery. By leveraging quantum mechanical calculations and molecular dynamics simulations, researchers can predict how 1-4-(dimethylamino)butylcyclopropan-1-ol might interact with biological targets at an atomic level. These computational approaches have been instrumental in identifying lead compounds for further optimization before experimental synthesis. Such high-throughput virtual screening methods have accelerated the drug discovery pipeline significantly.

The synthesis of 1-4-(dimethylamino)butylcyclopropan-1-ol presents an intriguing challenge due to the need to introduce both the cyclopropane ring and the complex side chain with high regioselectivity. Modern synthetic strategies often employ transition-metal-catalyzed reactions or organometallic intermediates to construct these intricate frameworks efficiently. For example, palladium-catalyzed cross-coupling reactions have been utilized to form carbon-carbon bonds between pre-functionalized precursors, while zinc-mediated carbenoid insertions offer a route to incorporate cyclopropane units into larger molecules.

The versatility of 1-4-(dimethylamino)butylcyclopropan-1-ol as a building block has been demonstrated in several recent studies exploring novel scaffolds for drug development. Researchers have shown that derivatives of this compound can exhibit inhibitory activity against various enzymes implicated in inflammatory diseases or cancer progression. The ability to modify both the cyclopropane core and the amine-substituted side chain allows for fine-tuning of physicochemical properties such as lipophilicity and polar surface area (PSA), which are critical factors determining drug-like characteristics.

In conclusion,1-4-(dimethylamino)butylcyclopropan-1-ol (CAS No. 2228718-49-6) represents an exciting opportunity for medicinal chemists seeking innovative molecular architectures with therapeutic potential. Its unique combination of structural features—namely the cyclopropane ring and dimethylamino butyl substituent—positions it as a versatile intermediate for constructing next-generation pharmaceuticals. As research continues to uncover new synthetic methodologies and biological applications,this compound is poised to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs across multiple therapeutic areas.